Cas no 223786-50-3 (1-(4-aminophenyl)piperidine-4-carboxamide)
1-(4-aminophenyl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-aminophenyl)piperidine-4-carboxamide
- 1-(4-Aminophenyl)-4-piperidinecarboxamide
- F2190-0679
- SureCN77188
- AG-B-78709
- 1-(4-amino-phenyl)-piperidine-4-carboxylic acid amide
- 1-(4-amino-phenyl)-4-carboxamido-piperidine
- AKOS000147621
- ZINC22218861
- AGN-PC-0166IX
- 1-(4-aminophenyl)-4-piperidincarboxamide
- AC1Q4ZIT
- CTK7D2890
- 1-(4-Aminophenyl)-4-piperidinecarboxamide; F2190-0679; SureCN77188; AG-B-78709; 1-(4-amino-phenyl)-piperidine-4-carboxylic acid amide; 1-(4-amino-phenyl)-4-carboxamido-piperidine; AKOS000147621; ZINC22218861; AGN-PC-0166IX; 1-(4-aminophenyl)-4-piperidincarboxamide; AC1Q4ZIT; CTK7D2890;
- Z246072566
- DB-131831
- DTXSID90588549
- SCHEMBL77188
- EN300-61334
- 223786-50-3
- 1-(4-Aminophenyl)piperidine-4-carboxamide, AldrichCPR
- G19480
- VU0494923-1
-
- Inchi: 1S/C12H17N3O/c13-10-1-3-11(4-2-10)15-7-5-9(6-8-15)12(14)16/h1-4,9H,5-8,13H2,(H2,14,16)
- InChI Key: SXFSOZCNRLOVFG-UHFFFAOYSA-N
- SMILES: O=C(C1CCN(C2C=CC(=CC=2)N)CC1)N
Computed Properties
- Exact Mass: 219.13731
- Monoisotopic Mass: 219.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 72.4Ų
Experimental Properties
- PSA: 72.35
1-(4-aminophenyl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A621455-25mg |
1-(4-aminophenyl)piperidine-4-carboxamide |
223786-50-3 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A621455-50mg |
1-(4-aminophenyl)piperidine-4-carboxamide |
223786-50-3 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A621455-250mg |
1-(4-aminophenyl)piperidine-4-carboxamide |
223786-50-3 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-61334-0.05g |
1-(4-aminophenyl)piperidine-4-carboxamide |
223786-50-3 | 95.0% | 0.05g |
$50.0 | 2025-03-21 | |
| Enamine | EN300-61334-0.1g |
1-(4-aminophenyl)piperidine-4-carboxamide |
223786-50-3 | 95.0% | 0.1g |
$77.0 | 2025-03-21 | |
| Enamine | EN300-61334-0.25g |
1-(4-aminophenyl)piperidine-4-carboxamide |
223786-50-3 | 95.0% | 0.25g |
$110.0 | 2025-03-21 | |
| Enamine | EN300-61334-0.5g |
1-(4-aminophenyl)piperidine-4-carboxamide |
223786-50-3 | 95.0% | 0.5g |
$209.0 | 2025-03-21 | |
| Enamine | EN300-61334-1.0g |
1-(4-aminophenyl)piperidine-4-carboxamide |
223786-50-3 | 95.0% | 1.0g |
$299.0 | 2025-03-21 | |
| Enamine | EN300-61334-2.5g |
1-(4-aminophenyl)piperidine-4-carboxamide |
223786-50-3 | 95.0% | 2.5g |
$586.0 | 2025-03-21 | |
| Enamine | EN300-61334-5.0g |
1-(4-aminophenyl)piperidine-4-carboxamide |
223786-50-3 | 95.0% | 5.0g |
$867.0 | 2025-03-21 |
1-(4-aminophenyl)piperidine-4-carboxamide Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-(4-aminophenyl)piperidine-4-carboxamide
1-(4-Aminophenyl)Piperidine-4-Carboxamide: A Comprehensive Overview
The compound with CAS No. 223786-50-3, commonly referred to as 1-(4-aminophenyl)piperidine-4-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring system with an amino group and a carboxamide moiety. The piperidine ring, a six-membered saturated ring containing one nitrogen atom, serves as the core structure, while the 4-aminophenyl group and the carboxamide functional group contribute to its diverse chemical properties and potential applications.
Recent studies have highlighted the importance of 1-(4-aminophenyl)piperidine-4-carboxamide in drug discovery and development. Its structural features make it an ideal candidate for exploring various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Researchers have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a promising lead compound for developing novel anti-inflammatory agents.
The synthesis of 1-(4-aminophenyl)piperidine-4-carboxamide involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for its production. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the feasibility of large-scale production but also aligns with the growing demand for sustainable chemical processes.
In terms of biological activity, 1-(4-aminophenyl)piperidine-4-carboxamide has shown remarkable potential in modulating neuronal signaling pathways. Preclinical studies have revealed its ability to enhance neuroplasticity and protect against oxidative stress-induced neuronal damage. These properties make it a compelling candidate for investigating treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to cross the blood-brain barrier (BBB) has been validated in animal models, underscoring its suitability for central nervous system (CNS) applications.
The pharmacokinetic profile of 1-(4-aminophenyl)piperidine-4-carboxamide has also been extensively studied. Research indicates that it exhibits moderate oral bioavailability and favorable pharmacokinetics, making it suitable for systemic administration. Additionally, its metabolic stability has been evaluated in vitro using human liver microsomes, revealing minimal susceptibility to cytochrome P450-mediated metabolism. These characteristics are advantageous for drug development, as they reduce the likelihood of drug-drug interactions and improve therapeutic efficacy.
One of the most intriguing aspects of 1-(4-aminophenyl)piperidine-4-carboxamide is its versatility in chemical modifications. By altering substituents on the piperidine ring or modifying the amino group, researchers can fine-tune its physicochemical properties and enhance its bioactivity. For example, introducing electron-withdrawing groups on the phenyl ring has been shown to increase its potency against certain targets. Such modifications highlight the molecule's potential as a scaffold for designing structurally diverse compounds with enhanced therapeutic profiles.
In conclusion, 1-(4-aminophenyl)piperidine-4-carboxamide represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, coupled with its promising biological activity and favorable pharmacokinetic properties, positions it as a key player in drug discovery research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical applications, this compound is poised to make significant contributions to the field of medicinal chemistry.
223786-50-3 (1-(4-aminophenyl)piperidine-4-carboxamide) Related Products
- 58971-08-7(1-Phenylpiperidine-3-carboxamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)